Cas no 688728-23-6 (1H-Pyrazole-3-methanamine,5-methoxy-(9CI))

• Product Name: 1H-Pyrazole-3-methanamine,5-methoxy-(9CI)
• CAS No: 688728-23-6
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 875113
• Update Time: 2022-07-26

1H-Pyrazole-3-methanamine,5-methoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanamine,5-methoxy-(9CI)

• Inchi： 1S/C5H9N3O/c1-9-5-2-4(3-6)7-8-5/h2H,3,6H2,1H3,(H,7,8)
• InChI Key： TZEXSXCPVJBLFB-UHFFFAOYSA-N
• SMILES： C(C1NN=C(OC)C=1)N

Computed Properties

• Exact Mass: 127.075
• Monoisotopic Mass: 127.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9A^2